8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C20H16BrN7O3
• Molecular Weight: 482.3 g/mol
• IUPAC Name: 8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C20H16BrN7O3/c1-30-13-8-5-11(9-14(13)31-2)16-15-17(19(29)24-23-16)22-20-25-26-27-28(20)18(15)10-3-6-12(21)7-4-10/h3-9,18H,1-2H3,(H,24,29)(H,22,25,27)
• InChI Key: PKMKEUKTYWIEHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)Br)OC

Description

The compound 8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a nitrogen-rich tricyclic system featuring seven nitrogen atoms (heptazatricyclo) and two aromatic substituents: a 4-bromophenyl group (electron-withdrawing) and a 3,4-dimethoxyphenyl group (electron-donating). Structural elucidation of such polyaza-tricyclic compounds typically relies on advanced spectroscopic techniques, including $ ^1H $-NMR, $ ^{13}C $-NMR, and X-ray crystallography .

Comparison with Similar Compounds

Structural Analog 1: 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene

Key Features :

• Ring System : Hexaazatricyclo (6 nitrogen atoms) with a dodeca-pentaene backbone.
• Substituents : 4-Methoxyphenyl and phenyl groups.
• Crystallography : Single-crystal X-ray analysis revealed a mean C–C bond length of 0.005 Å, with an $ R $-factor of 0.041 and a data-to-parameter ratio of 7.1 .

Comparison with Target Compound :

• Nitrogen Content : The hexaazatricyclo system (6 N) versus heptazatricyclo (7 N) may lead to differences in hydrogen-bonding capacity and solubility.
• Substituent Effects : The absence of bromine and the presence of a single methoxy group in this analog reduce electron-withdrawing effects compared to the target compound’s bromophenyl and dimethoxyphenyl groups.

Structural Analog 2: 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6

Key Features :

• Ring System : Tetracyclic with sulfur (3,7-dithia) and nitrogen (5-aza) heteroatoms.
• Substituents : 4-Methoxyphenyl group.

Comparison with Target Compound :

• Heteroatom Composition : Sulfur atoms in the tetracyclic system may enhance lipophilicity compared to the nitrogen-dominant target compound.
• Bioactivity Implications : Sulfur-containing heterocycles often exhibit distinct reactivity profiles (e.g., nucleophilic susceptibility) versus nitrogen-rich systems.

Structural Analog 3: Isorhamnetin-3-O-glycoside (from Zygophyllum fabago)

Key Features :

• Structure: Flavonoid glycoside with a sugar moiety.
• Characterization : $ ^1H $-NMR and $ ^{13}C $-NMR data confirmed the glycosidic linkage and methoxy groups .

Comparison with Target Compound :

• Functional Groups : The glycoside’s hydroxyl and sugar units contrast sharply with the bromophenyl/dimethoxyphenyl substituents, suggesting divergent solubility and pharmacokinetic behavior.
• Biological Relevance: Flavonoids like Isorhamnetin-3-O-glycoside are often antioxidants, whereas polyaza-tricyclic compounds may target enzyme active sites.

Tabulated Comparison of Key Properties

Property	Target Compound	Hexaazatricyclo Analog	Dithia-aza Tetracyclic Analog
Molecular Formula	C₂₄H₁₆BrN₇O₃ (inferred)	C₁₉H₁₄N₆O	C₁₈H₁₆NO₃S₂ (inferred)
Heteroatoms	7 N, 1 Br, 3 O	6 N, 1 O	1 N, 2 S, 3 O
Substituents	4-Bromophenyl, 3,4-dimethoxyphenyl	4-Methoxyphenyl, phenyl	4-Methoxyphenyl
Spectral Techniques	NMR, X-ray (assumed)	Single-crystal X-ray ($ R = 0.041 $)	NMR, UV
Key Functional Effects	Electron-withdrawing (Br) + electron-donating (OCH₃)	Electron-donating (OCH₃)	Moderate electron-donating (OCH₃, S)

Research Findings and Implications

• Electronic Effects : The bromophenyl group in the target compound may enhance electrophilic reactivity compared to analogs with only methoxy substituents .
• Solubility : The high nitrogen content likely increases polarity, improving aqueous solubility relative to sulfur-containing analogs .
• Crystallography : Structural rigidity in polyaza-tricyclic systems (e.g., hexaazatricyclo analog) supports stable crystal packing, as seen in X-ray data .